3-Amino-8-chloro-2-nitrophenanthridin-6(5h)-one
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Description
3-Amino-8-chloro-2-nitrophenanthridin-6(5h)-one is a synthetic organic compound that belongs to the phenanthridinone family
Properties
CAS No. |
26689-70-3 |
|---|---|
Molecular Formula |
C13H8ClN3O3 |
Molecular Weight |
289.67 g/mol |
IUPAC Name |
3-amino-8-chloro-2-nitro-5H-phenanthridin-6-one |
InChI |
InChI=1S/C13H8ClN3O3/c14-6-1-2-7-8-4-12(17(19)20)10(15)5-11(8)16-13(18)9(7)3-6/h1-5H,15H2,(H,16,18) |
InChI Key |
SBGTVPIUIUJSCB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=O)NC3=CC(=C(C=C23)[N+](=O)[O-])N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-8-chloro-2-nitrophenanthridin-6(5h)-one typically involves multi-step organic reactions. A common synthetic route might include:
Nitration: Introduction of a nitro group to a phenanthridinone precursor.
Chlorination: Substitution of a hydrogen atom with a chlorine atom.
Amination: Introduction of an amino group.
Industrial Production Methods
Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include the use of catalysts, controlled reaction conditions, and purification techniques.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, potentially forming nitroso or nitro derivatives.
Reduction: Reduction reactions could convert the nitro group to an amino group.
Substitution: Halogenation or other substitution reactions could modify the chlorine atom.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide.
Reduction: Reagents such as hydrogen gas with a palladium catalyst or sodium borohydride.
Substitution: Halogenating agents like chlorine gas or N-chlorosuccinimide.
Major Products
The major products would depend on the specific reactions and conditions used. For example, reduction of the nitro group would yield an amino derivative.
Scientific Research Applications
3-Amino-8-chloro-2-nitrophenanthridin-6(5h)-one may have various applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Potential use in studying enzyme interactions or as a fluorescent probe.
Medicine: Investigated for its potential therapeutic properties, such as anticancer or antimicrobial activities.
Industry: Possible applications in the development of dyes, pigments, or other industrial chemicals.
Mechanism of Action
The mechanism of action would depend on the specific biological or chemical context. Generally, it might involve:
Molecular Targets: Interaction with specific enzymes, receptors, or DNA.
Pathways: Modulation of biochemical pathways, such as inhibition of enzyme activity or interference with DNA replication.
Comparison with Similar Compounds
Similar Compounds
Phenanthridinone: The parent compound with similar structural features.
8-Chloro-2-nitrophenanthridin-6(5h)-one: Lacks the amino group.
3-Amino-2-nitrophenanthridin-6(5h)-one: Lacks the chlorine atom.
Uniqueness
3-Amino-8-chloro-2-nitrophenanthridin-6(5h)-one is unique due to the presence of both amino and chloro substituents, which may confer distinct chemical reactivity and biological activity compared to its analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
